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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B12375719 Get Quote

A comprehensive analysis of C.I. Mordant Orange 29 and its alternatives for applications in

biological and textile sciences.

Executive Summary
C.I. Mordant Orange 29 is a synthetic azo dye belonging to the mordant class of colorants.

These dyes require a mordant—typically a metal salt—to bind to the substrate, forming a

coordination complex that is insoluble and resistant to fading. While C.I. Mordant Orange 29 is

classified as a multifunctional dye for biological experiments and textile dyeing, a

comprehensive review of peer-reviewed literature reveals a notable scarcity of specific studies

detailing its performance and applications.[1][2]

This guide addresses this information gap by providing a comparative overview of mordant

orange dyes, using available data for related compounds such as C.I. Mordant Orange 1, C.I.

Mordant Orange 6, and C.I. Mordant Orange 10 as proxies. Furthermore, it details the

significant impact of different mordants on the final color and fastness properties of the dyed

substrates, offering valuable insights for researchers, scientists, and drug development

professionals.

Comparison of Mordant Orange Dyes
Due to the limited specific data on C.I. Mordant Orange 29, this section provides a

comparative summary of its known properties alongside those of more extensively documented
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mordant orange dyes. This information is crucial for selecting appropriate alternatives for

specific research applications.

Property
C.I. Mordant

Orange 29

C.I. Mordant

Orange 1

C.I. Mordant

Orange 6

C.I. Mordant

Orange 10

C.I. Number 18744 14030 26520 26560

Molecular

Formula
C₁₆H₁₂N₅NaO₇S C₁₃H₈N₃NaO₅ C₁₉H₁₂N₄Na₂O₆S C₂₀H₁₄N₄Na₂O₆S

Molecular Weight 441.35 g/mol 309.21 g/mol 470.37 g/mol 484.39 g/mol

Molecular

Structure
Single Azo Single Azo Double Azo Double Azo

Reported

Applications

Biological

experiments,

textile dyeing

Wool, silk, nylon

dyeing and

printing;

biological

coloring;

indicator

Wool, silk, nylon,

leather, and fur

dyeing

Dark red-light

orange dyeing

Solubility
General solubility

in water

Soluble in water

and ethanol

Soluble in water,

slightly soluble in

ethanol and

acetone

Information not

readily available

The Critical Role of Mordants
The choice of mordant is as important as the dye itself, as it significantly influences the final

color, vibrancy, and fastness of the application. The following table summarizes the effects of

common mordants when used with orange dyes.
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Mordant
Chemical

Formula

Effect on

Orange Dyes
Advantages Disadvantages

Alum (Potassium

Aluminum

Sulfate)

KAl(SO₄)₂

Produces clear,

bright oranges

and yellows.[3]

Considered non-

toxic and easy to

use.

May require a

tannin pre-

treatment on

cellulose fibers

for optimal

results.[4]

Iron (Ferrous

Sulfate)
FeSO₄

"Saddens" or

darkens colors,

shifting oranges

towards brown,

grey, or olive

green.[5][6]

Increases

lightfastness.[7]

Can make

protein fibers like

wool brittle and

may damage

textiles over

time.[8][9]

Copper (Copper

Sulfate)
CuSO₄

Shifts colors

towards deeper,

darker shades;

can turn yellows

to bright green.

[10]

Increases light

and wash

fastness.[10]

Toxic to aquatic

life; requires

careful handling

and disposal.[11]

Tin (Stannous

Chloride)
SnCl₂

Significantly

brightens colors,

producing

brilliant reds and

oranges.[2][12]

[13]

Achieves vibrant

shades not

possible with

other mordants.

[2]

Can make fibers

brittle if used in

excess; requires

careful handling

due to toxicity.[8]

Experimental Protocols
While a specific peer-reviewed protocol for C.I. Mordant Orange 29 is not available, the

following generalized procedure for the pre-mordanting and dyeing of protein fibers (e.g., wool

or silk) can be adapted.
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Protein fibers (e.g., wool yarn)

Mordant (e.g., Alum - Potassium Aluminum Sulfate)

Mordant Orange Dye

Non-reactive pot (stainless steel or enamel)

Heat source

Stirring rod

Gloves and safety glasses

Procedure
Scouring (Cleaning the Fibers):

Wash the fibers with a pH-neutral soap to remove any oils or dirt.

Rinse thoroughly with clean water.

Pre-mordanting:

Weigh the dry fibers (Weight of Fiber - WOF).

Calculate the amount of mordant needed (e.g., for Alum, typically 10-20% of the WOF).

[14]

Fill a non-reactive pot with enough water for the fibers to move freely.

Dissolve the mordant in hot water and add it to the pot.

Add the wet, scoured fibers to the mordant bath.

Slowly heat the bath to a simmer (around 80-90°C) and maintain for one hour, stirring

gently.

Allow the bath to cool completely before removing the fibers.
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The mordanted fibers can be used immediately or dried for later use.

Dyeing:

In a separate pot, dissolve the Mordant Orange dye in water.

Add the wet, mordanted fibers to the dyebath.

Slowly heat the dyebath to a simmer and maintain for one hour, or until the desired color is

achieved.

Allow the dyebath to cool completely.

Rinsing and Drying:

Remove the fibers from the dyebath and rinse with clean water until the water runs clear.

Gently squeeze out excess water and hang to dry away from direct sunlight.

Visualizing the Process and Interactions
To further elucidate the concepts discussed, the following diagrams, created using the DOT

language, illustrate a typical experimental workflow and the underlying chemical interactions.
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Reactants

Product
Dye Molecule

Dye-Mordant-Fiber
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Binds to dye and fiber

Fiber
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Provides binding sites
for mordant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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